Cas no 124525-31-1 ((2E)-3-(2-chlorophenyl)-N-cyclohexylprop-2-enamide)

• Product Name: (2E)-3-(2-chlorophenyl)-N-cyclohexylprop-2-enamide
• CAS No: 124525-31-1
• MF: C₁₅H₁₈ClNO
• MW: 263.762523174286
• CID: 5344034
• Update Time: 2025-05-24

(2E)-3-(2-chlorophenyl)-N-cyclohexylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-chlorophenyl)-N-cyclohexylprop-2-enamide
• (E)-3-(2-chlorophenyl)-N-cyclohexylprop-2-enamide
• 3-(2-chlorophenyl)-N-cyclohexylacrylamide
• (E)-3-(2-chlorophenyl)-N-cyclohexylacrylamide
• MLS001001704
• HMS2828A18
• SMR000496244
• Z31484570

• Inchi： 1S/C15H18ClNO/c16-14-9-5-4-6-12(14)10-11-15(18)17-13-7-2-1-3-8-13/h4-6,9-11,13H,1-3,7-8H2,(H,17,18)/b11-10+
• InChI Key： WDPVXPDAYLASLR-ZHACJKMWSA-N
• SMILES： ClC1C=CC=CC=1/C=C/C(NC1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 4.1
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(2-chlorophenyl)-N-cyclohexylprop-2-enamide

(2E)-3-(2-Chlorophenyl)-N-Cyclohexylprop-2-Enamide: A Comprehensive Overview

The compound (2E)-3-(2-chlorophenyl)-N-cyclohexylprop-2-enamide (CAS No. 124525-31-1) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of enamides, which are known for their versatility in organic synthesis and their role as intermediates in the development of bioactive molecules. The chlorophenyl group attached to the molecule introduces electronic and steric effects, while the cyclohexyl substituent contributes to the molecule's stability and lipophilicity.

Recent studies have highlighted the importance of enamide derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents. The (E)-configuration of this compound is critical for its biological activity, as it determines the spatial arrangement of substituents, which can influence binding affinity to target proteins. Researchers have explored the synthesis of this compound through various routes, including nucleophilic acyl substitution and coupling reactions, with a focus on optimizing reaction conditions for scalability and purity.

The cyclohexyl group in this molecule serves as a rigid scaffold, enhancing its ability to interact with protein binding pockets. This feature has made it a valuable component in drug discovery programs targeting diseases such as cancer and inflammatory disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit potent inhibitory activity against certain kinases involved in cellular signaling pathways.

In terms of physical properties, (2E)-3-(2-chlorophenyl)-N-cyclohexylprop-2-enamide has a melting point of approximately 145°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in organic synthesis reactions requiring precise control over solubility and reactivity.

From an environmental perspective, the compound's degradation pathways have been studied under various conditions, including photolysis and microbial degradation. Research indicates that it undergoes slow hydrolysis under alkaline conditions, suggesting that it may have limited persistence in aquatic environments. This information is crucial for assessing its potential impact on ecosystems during industrial applications.

Looking ahead, the development of more efficient synthetic methods for (2E)-3-(2-chlorophenyl)-N-cyclohexylprop-2-enamide remains an active area of research. Green chemistry approaches, such as catalytic asymmetric synthesis and biocatalysis, are being explored to reduce waste and improve sustainability. Additionally, computational modeling techniques are being employed to predict its pharmacokinetic properties, which are essential for determining its suitability as a drug candidate.

In conclusion, (2E)-3-(2-chlorophenyl)-N-cyclohexylprop-2-enamide (CAS No. 124525-31-1) is a multifaceted compound with promising applications across diverse fields. Its unique structure and functional groups make it an attractive target for further research, particularly in drug discovery and materials science. As advancements in synthetic methodologies and computational tools continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.